Cas no 1598437-67-2 ((7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid)

(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid structure
1598437-67-2 structure
Product Name:(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid
CAS No:1598437-67-2
MF:C7H7BN2O3
MW:177.9530813694
CID:4702252
Update Time:2023-08-15

(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid
    • Inchi: 1S/C7H7BN2O3/c11-7-6-4(2-10-7)1-5(3-9-6)8(12)13/h1,3,12-13H,2H2,(H,10,11)
    • InChI Key: DIYAVMXLDMJTOX-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=C(B(O)O)C=N2)CN1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Topological Polar Surface Area: 82.4
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